Cas no 1122-99-2 (Cyclopentylacetyl chloride)

• Product Name: Cyclopentylacetyl chloride
• CAS No: 1122-99-2
• MF: C₇H₁₁ClO
• MW: 146.614641427994
• MDL: MFCD00236031
• CID: 83410
• PubChem ID: 3485182
• Update Time: 2025-10-29

Cyclopentylacetyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclopentylacetyl chloride
• 2-cyclopentylacetyl chloride
• Cyclopentaneacetyl chloride
• cyclopentanacetyl Chloride
• Cyclopentyl-acetylchlorid
• cyclopentylmethyl carbonyl chloride
• cylopentylacetyl chloride
• cyclopentylacetic chloride
• F11901
• cyclopentyl-acetyl chloride
• cyclopentyl acetyl chloride
• MFCD00236031
• NILLIUYSJFTTRH-UHFFFAOYSA-N
• AS-47077
• SCHEMBL329988
• Cyclopentylacetyl chloride, AldrichCPR
• 3-cyclopentylacetyl chloride
• DTXSID90392926
• FT-0624270
• 1122-99-2
• AKOS005215998
• cyclopentylacetylchloride
• ALBB-022363
• DA-34937
• DTXCID00343787

• MDL： MFCD00236031
• Inchi： 1S/C7H11ClO/c8-7(9)5-6-3-1-2-4-6/h6H,1-5H2
• InChI Key： NILLIUYSJFTTRH-UHFFFAOYSA-N
• SMILES： ClC(CC1CCCC1)=O
• BRN： 1906113

Computed Properties

• Exact Mass: 146.05000
• Monoisotopic Mass: 146.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.087
• Boiling Point: 57-58°C 10mm
• Flash Point: 57-58°C/10mm
• Refractive Index: 1.4622
• Water Partition Coefficient: Reacts with water.
• PSA: 17.07000
• LogP: 2.33210
• Sensitiveness: Moisture Sensitive
• Solubility: reaction

Cyclopentylacetyl chloride Security Information

• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34-52-36-22
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides

Additional information on Cyclopentylacetyl chloride

Cyclopentylacetyl Chloride (CAS No. 1122-99-2): Properties, Applications, and Industry Insights

Cyclopentylacetyl chloride (CAS No. 1122-99-2) is a specialized organic compound widely used in pharmaceutical and chemical synthesis. This article explores its chemical properties, industrial applications, and emerging trends in research, addressing common queries from professionals and researchers.

The molecular structure of cyclopentylacetyl chloride features a cyclopentane ring bonded to an acetyl chloride group, giving it unique reactivity. With a molecular formula of C₇H₁₁ClO, this compound is particularly valuable in peptide coupling reactions and esterification processes. Recent studies highlight its growing importance in green chemistry applications, aligning with industry demands for sustainable synthesis methods.

In pharmaceutical applications, cyclopentylacetyl chloride CAS 1122-99-2 serves as a key intermediate for active pharmaceutical ingredients (APIs). Its ability to introduce the cyclopentyl moiety makes it valuable in developing cardiovascular and central nervous system drugs. Current research focuses on optimizing its use in continuous flow chemistry systems, a trending topic in modern drug manufacturing.

The compound's physicochemical properties include a boiling point of 175-180°C and density of 1.08 g/cm³. These characteristics make it suitable for various organic synthesis processes. Industry professionals frequently search for information about its storage conditions and handling precautions, reflecting practical concerns in laboratory and production settings.

Market analysis indicates growing demand for high-purity cyclopentylacetyl chloride, driven by expanding pharmaceutical R&D. Manufacturers are developing improved synthesis protocols to enhance yield and purity, responding to queries about scalable production methods. The compound's role in specialty chemicals continues to evolve, particularly in materials science applications.

Recent innovations involve using cyclopentylacetyl chloride derivatives in polymer chemistry. Researchers are investigating its potential in creating functionalized materials with tailored properties, a hot topic in materials science forums. This aligns with frequent searches about advanced material synthesis techniques using acyl chlorides.

Quality control aspects of 1122-99-2 cyclopentylacetyl chloride generate significant interest, with professionals seeking information about analytical methods and specification standards. HPLC and GC-MS are commonly employed for purity assessment, reflecting the compound's importance in precision chemistry applications.

The global market for cyclopentylacetyl chloride products shows steady growth, particularly in Asia-Pacific regions. Industry reports address frequent queries about supply chain dynamics and regulatory compliance across different markets. Environmental considerations in its production and use remain a key discussion point among sustainability-focused researchers.

Emerging applications in agrochemical research have expanded the compound's utility. Its derivatives show promise in developing novel crop protection agents, responding to growing interest in sustainable agriculture solutions. This application area generates numerous technical questions about structure-activity relationships.

Future research directions for cyclopentylacetyl chloride CAS No. 1122-99-2 include exploring its use in catalyzed reactions and asymmetric synthesis. These developments address the chemical community's interest in atom-efficient transformations and stereoselective processes, frequently searched topics in academic databases.